Cas no 2034621-68-4 (1-[4-(pyridin-2-yloxy)phenyl]methanamine dihydrochloride)

• Product Name: 1-[4-(pyridin-2-yloxy)phenyl]methanamine dihydrochloride
• CAS No: 2034621-68-4
• MF: C₁₂H₁₄Cl₂N₂O
• MW: 273.158360958099
• CID: 4634789
• PubChem ID: 122243107
• Update Time: 2025-05-23

1-[4-(pyridin-2-yloxy)phenyl]methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[4-(pyridin-2-yloxy)phenyl]methanamine dihydrochloride

• Inchi： 1S/C12H12N2O.2ClH/c13-9-10-4-6-11(7-5-10)15-12-3-1-2-8-14-12;;/h1-8H,9,13H2;2*1H
• InChI Key： OPNHCJBXPLOHNN-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OC2=NC=CC=C2)C=C1)N.[H]Cl.[H]Cl

Additional information on 1-[4-(pyridin-2-yloxy)phenyl]methanamine dihydrochloride

1-[4-(Pyridin-2-yloxy)phenyl]methanamine Dihydrochloride: A Comprehensive Overview

1-[4-(Pyridin-2-yloxy)phenyl]methanamine dihydrochloride, also known by its CAS number 2034621-68-4, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a pyridine ring, a phenyl group, and an amine moiety, which together contribute to its versatile chemical behavior.

The synthesis of 1-[4-(Pyridin-2-yloxy)phenyl]methanamine dihydrochloride involves a series of well-established organic reactions, including nucleophilic substitution and acid-base neutralization. Recent studies have explored optimized synthetic pathways to enhance the yield and purity of this compound. Researchers have also investigated the stereochemical outcomes of these reactions, providing deeper insights into the molecule's structural integrity.

In terms of applications, 1-[4-(Pyridin-2-yloxy)phenyl]methanamine dihydrochloride has shown promise in pharmacological studies. Preclinical research indicates that this compound may exhibit bioactivity against certain enzymes and receptors, making it a potential candidate for drug discovery programs targeting neurological disorders or inflammatory conditions. Collaborative efforts between academic institutions and pharmaceutical companies have further accelerated the exploration of its therapeutic potential.

The structural uniqueness of this compound also makes it an attractive candidate for materials science applications. Recent advancements in nanotechnology have highlighted the potential use of 1-[4-(Pyridin-2-yloxy)phenyl]methanamine dihydrochloride as a building block for self-assembling materials or as a component in advanced polymer systems. Its ability to form hydrogen bonds and coordinate with metal ions adds to its versatility in such applications.

Safety and toxicity profiles are critical considerations for any compound intended for therapeutic or industrial use. Studies conducted on 1-[4-(Pyridin-2-yloxy)phenyl]methanamine dihydrochloride have demonstrated that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in acute toxicity tests. However, long-term safety assessments are still underway to ensure its suitability for chronic use.

In conclusion, 1-[4-(Pyridin-2-yloxy)phenyl]methanamine dihydrochloride, CAS No. 2034621-68-4, represents a valuable addition to the arsenal of compounds available for research and development. Its unique chemical properties, coupled with emerging applications in pharmacology and materials science, underscore its importance in contemporary scientific exploration.